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Compound of Interest

Compound Name:
5-Bromo-1-benzofuran-2-

carbaldehyde

Cat. No.: B134391 Get Quote

In-Depth Technical Guide: 5-Bromo-1-
benzofuran-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for 5-Bromo-1-benzofuran-2-carbaldehyde (CAS No. 23145-16-6). Adherence to

these protocols is critical for ensuring a safe laboratory environment.

Chemical Identification and Physical Properties
5-Bromo-1-benzofuran-2-carbaldehyde is a halogenated heterocyclic building block used in

various synthetic applications.[1] It is typically a white to light yellow crystalline powder.[2]
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Property Value Reference

Molecular Formula C₉H₅BrO₂ [3]

Molecular Weight 225.04 g/mol [3]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point ~129°C [2]

Boiling Point
~312.4°C at atmospheric

pressure
[2]

InChI
1S/C9H5BrO2/c10-7-1-2-9-

6(3-7)4-8(5-11)12-9/h1-5H
[3]

SMILES Brc1ccc2oc(C=O)cc2c1 [3]

Hazard Identification and Classification
This chemical is considered hazardous and requires careful handling.[4] The primary hazards

are related to irritation and acute toxicity.

Hazard
Classification

Category GHS Code Signal Word

Acute Toxicity, Oral 4 H302 Warning

Serious Eye

Damage/Eye Irritation
2 H319 Warning

Skin

Corrosion/Irritation
2 - Warning

Specific target organ

toxicity (single

exposure)

3 - Warning

Hazard Statements:
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H302: Harmful if swallowed.[3][5]

H319: Causes serious eye irritation.[3][4][5]

Causes skin irritation.[4]

May cause respiratory irritation.[4]

GHS Pictogram:

GHS07: Exclamation mark[3][5]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Do not ingest or inhale.[4]

Avoid dust formation.[4]

Use only in a well-ventilated area, preferably within a chemical fume hood.[6]

Wash hands thoroughly after handling.[7]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

amines, and reducing agents.[4]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[7][8]

Store in a cool place. Some sources recommend refrigeration.[8][9]

Keep away from heat and sources of ignition.[4]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling this

compound.[6]

Situation
Eye/Face
Protection

Hand
Protection

Respiratory
Protection

Body
Protection

Weighing/Handli

ng Solid

Tightly fitting

safety goggles

with side-shields.

[6]

Chemical-

impermeable

gloves (e.g.,

Nitrile rubber).[6]

N95 (US) or

equivalent dust

mask. Use a full-

face respirator if

exposure limits

are exceeded or

irritation is

experienced.[6]

Standard lab

coat.[6]

Preparing

Solutions

Tightly fitting

safety goggles

with side-shields.

A face shield is

recommended if

splashing is

likely.[6]

Chemical-

impermeable

gloves.[6]

Work within a

certified chemical

fume hood to

avoid inhaling

vapors.[6]

Chemical-

resistant lab coat

or apron over a

standard lab

coat.[6]

Running

Reactions

Tightly fitting

safety goggles

with side-shields.

[6]

Chemical-

impermeable

gloves.[6]

All operations

should be

conducted within

a chemical fume

hood.[6]

Standard lab

coat.[6]

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[4][7]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician. Remove and wash contaminated

clothing before reuse.[4][7]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[4]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[4]

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[8]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), hydrogen

halides, and bromine.[4]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Accidental Release Measures:

Ensure adequate ventilation.[4]

Wear appropriate personal protective equipment.[4]

Sweep up and shovel into suitable containers for disposal.[4]
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Keep in suitable, closed containers for disposal.[4]

Experimental Protocols & Workflows
While specific experimental protocols for this compound are proprietary and application-

dependent, a general workflow for handling hazardous chemicals in a laboratory setting is

outlined below.
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General Workflow for Handling Hazardous Chemicals

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh Chemical

Prepare Solution / Run Reaction

Decontaminate Glassware

Dispose of Waste Properly

Clean Work Area

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.
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Toxicological and Ecological Information
Detailed toxicological properties have not been fully investigated.[8] It is classified as WGK 3,

which indicates it is highly hazardous to water.[3][5] Therefore, it should not be released into

the environment.[8]

This technical guide is intended for use by qualified individuals trained in chemical handling.

Always refer to the most current Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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